Cas no 27301-77-5 (1-(4-chlorophenyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(4-chlorophenyl)-3-methyl-1H-pyrazole
• CAS No: 27301-77-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD11848681
• CID: 856269
• Update Time: 2026-04-29

1-(4-chlorophenyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-methyl-1H-pyrazole
• 1-(4-chloro-phenyl)-3-methyl-1H-pyrazole
• 1-< p-Chlorphenyl> -3-methylpyrrol
• 1H-Pyrazole, 1-(4-chlorophenyl)-3-methyl-
• 3-methyl-1-(4-chlorophenyl)-1H-pyrazole
• AGN-PC-01N49Y
• ANW-26168
• CTK8B1355
• KB-214611
• SureCN2615994

• MDL： MFCD11848681
• Inchi： InChI=1S/C10H9ClN2/c1-8-6-7-13(12-8)10-4-2-9(11)3-5-10/h2-7H,1H3
• InChI Key： PFUGSJQNCXAWQX-UHFFFAOYSA-N
• SMILES： CC1=NN(C=C1)C2=CC=C(C=C2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 1-(4-chlorophenyl)-3-methyl-1H-pyrazole

1-(4-Chlorophenyl)-3-methyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No 27301-77-5, commonly referred to as 1-(4-chlorophenyl)-3-methyl-1H-pyrazole, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The pyrazole ring in this molecule is substituted with a 4-chlorophenyl group at position 1 and a methyl group at position 3, giving it unique chemical properties and biological activity.

Recent studies have highlighted the potential of 1-(4-chlorophenyl)-3-methyl-1H-pyrazole in various applications, particularly in the development of new drugs and agrochemicals. Its structure, which combines a pyrazole core with electron-withdrawing and electron-donating substituents, makes it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have investigated its role as a kinase inhibitor, which could be pivotal in treating conditions like cancer and inflammatory diseases.

The synthesis of 1-(4-chlorophenyl)-3-methyl-1H-pyrazole typically involves multi-step organic reactions, often starting from readily available starting materials like aldehydes or ketones. The use of catalytic methods, such as palladium-catalyzed cross-coupling reactions, has been reported to enhance the efficiency and selectivity of its preparation. These advancements not only improve the scalability of the synthesis but also align with the growing demand for sustainable chemical processes in the industry.

In terms of biological activity, 1-(4-chlorophenyl)-3-methyl-1H-pyrazole has shown promising results in preclinical studies. For example, it has demonstrated potent antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for developing new antibiotics. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural versatility of this compound also extends to its applications in material science. Researchers have explored its use as a building block for constructing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an analytical standpoint, modern techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize 1-(4-chlorophenyl)-3-methyl-1H-pyrazole with high precision. These methods not only confirm its molecular structure but also provide insights into its conformational flexibility and stability under different conditions.

In conclusion, 1-(4-chlorophenyl)-3-methyl-1H-pyrazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, make it a valuable subject for ongoing research efforts.